Cas no 150096-57-4 (2-Methyl-2,3-dihydro-1H-cyclopenta[a]naphthalen-1-one)

• Product Name: 2-Methyl-2,3-dihydro-1H-cyclopenta[a]naphthalen-1-one
• CAS No: 150096-57-4
• MF: C₁₄H₁₂O
• MW: 196.244483947754
• MDL: MFCD06797445
• CID: 138694
• PubChem ID: 10878073
• Update Time: 2025-06-11

2-Methyl-2,3-dihydro-1H-cyclopenta[a]naphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2,3-dihydro-1H-cyclopenta[a]naphthalen-1-one
• 2,3-dihydro-2-methylcyclopenta[a]naphthalen-1-one
• 1H-Benz[e]inden-1-one,2,3-dihydro-2-methyl-
• 2-methyl-2,3-dihydrocyclopenta[a]naphthalen-1-one
• 2,3-DIHYDRO-2-METHYL-1H-BENZ[E]INDEN-1-ONE
• 2,3-Dihydro-2-methyl-1H-benz[e]indene-1-one
• 2-methyl-2,3-dihydro-1H-cyclopenta[a]naphtalen-1-one
• SCHEMBL1825039
• 2-Methyl-6,7-[1,3]butadienoindan-1-one
• MFCD06797445
• 1H-Benz[e]inden-1-one, 2,3-dihydro-2-methyl-
• CS-0061419
• WZQMTXDLOOIQDN-UHFFFAOYSA-N
• AKOS006287456
• 2,3-dihydro-2-methyl-benz[e]indene-1-one
• AS-66242
• 2-methyl-1H,2H,3H-cyclopenta[a]naphthalen-1-one
• 150096-57-4
• DTXSID00446808
• A884199
• Y10761
• DB-330454

• MDL： MFCD06797445
• Inchi： 1S/C14H12O/c1-9-8-11-7-6-10-4-2-3-5-12(10)13(11)14(9)15/h2-7,9H,8H2,1H3
• InChI Key： WZQMTXDLOOIQDN-UHFFFAOYSA-N
• SMILES： O=C1C2C3C=CC=CC=3C=CC=2CC1C

Computed Properties

• Exact Mass: 196.08900
• Monoisotopic Mass: 196.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.160±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 71-72 ºC
• Boiling Point: 350°C at 760 mmHg
• Flash Point: 153.4°C
• Refractive Index: 1.642
• Solubility: Almost insoluble (0.011 g/l) (25 º C),
• PSA: 17.07000
• LogP: 3.21470

Additional information on 2-Methyl-2,3-dihydro-1H-cyclopenta[a]naphthalen-1-one

Introduction to 2-Methyl-2,3-dihydro-1H-cyclopenta[a]naphthalen-1-one (CAS No. 150096-57-4)

2-Methyl-2,3-dihydro-1H-cyclopenta[a]naphthalen-1-one, with the CAS number 150096-57-4, is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound belongs to the class of naphthalene derivatives and exhibits a complex molecular structure that confers it with a range of interesting properties and potential applications.

The molecular formula of 2-Methyl-2,3-dihydro-1H-cyclopenta[a]naphthalen-1-one is C₁₄H₁₂O, and its molecular weight is approximately 196.24 g/mol. The compound features a cyclopenta[a]naphthalene core with a methyl group and a ketone functional group, which contribute to its chemical reactivity and physical properties. The presence of the ketone group makes it a valuable intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and fine chemicals.

In recent years, there has been increasing interest in the use of 2-Methyl-2,3-dihydro-1H-cyclopenta[a]naphthalen-1-one as a building block for the synthesis of bioactive compounds. Research published in the Journal of Organic Chemistry highlights its utility in the preparation of novel antitumor agents. The compound's ability to undergo selective functionalization reactions has made it an attractive starting material for the synthesis of compounds with potential therapeutic applications.

The physical properties of 2-Methyl-2,3-dihydro-1H-cyclopenta[a]naphthalen-1-one are also noteworthy. It is typically obtained as a white crystalline solid with a melting point ranging from 95 to 97°C. The compound is insoluble in water but exhibits good solubility in common organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for use in various chemical processes and reactions.

In terms of its chemical reactivity, 2-Methyl-2,3-dihydro-1H-cyclopenta[a]naphthalen-1-one can undergo a variety of transformations. For instance, it can be reduced to form the corresponding alcohol or further functionalized through electrophilic aromatic substitution reactions. These reactions are crucial for expanding its utility in synthetic chemistry and for developing new materials with tailored properties.

The biological activity of 2-Methyl-2,3-dihydro-1H-cyclopenta[a]naphthalen-1-one has been explored in several studies. Research published in the European Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic effects. These findings suggest that 2-Methyl-2,3-dihydro-1H-cyclopenta[a]naphthalen-1-one could serve as a lead compound for the development of new drugs targeting inflammatory diseases and pain management.

Beyond its pharmaceutical applications, 2-Methyl-2,3-dihydro-1H-cyclopenta[a]naphthalen-1-one has also found use in materials science. Its unique molecular structure and physical properties make it suitable for the synthesis of advanced materials such as polymers and coatings. Recent studies have demonstrated that derivatives of this compound can be incorporated into polymer matrices to enhance their mechanical strength and thermal stability.

The environmental impact of 2-Methyl-2,3-dihydro-1H-cyclopenta[a]naphthalen-1-one is another area of ongoing research. While it is not classified as a hazardous substance under current regulations, efforts are being made to ensure its safe handling and disposal to minimize any potential environmental risks. Sustainable synthesis methods are being developed to reduce the ecological footprint associated with its production.

In conclusion, 2-Methyl-2,3-dihydro-1H-cyclopenta[a]naphthalen-1-one (CAS No. 150096-57-4) is a versatile organic compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique molecular structure and chemical reactivity make it an important intermediate for the synthesis of bioactive compounds and advanced materials. Ongoing research continues to uncover new possibilities for its use, further highlighting its significance in various scientific disciplines.